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Compound of Interest

Compound Name: 3-Methyl-3-buten-1-OL

Cat. No.: B123568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 21, 2025

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analysis of Isoprenol (3-methyl-3-buten-1-ol), a key hemiterpene alcohol with significant

applications in the chemical and pharmaceutical industries. This document details its

physicochemical characteristics, safety protocols, and common synthetic and analytical

procedures.

Core Properties of Isoprenol
Isoprenol, identified by the CAS number 763-32-6, is a colorless liquid with a distinct alcoholic

odor. It serves as a vital intermediate in the production of a wide array of commercially

important chemicals.

Physicochemical Data
The fundamental physical and chemical properties of Isoprenol are summarized in the table

below for quick reference.
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Property Value

CAS Number 763-32-6[1]

Molecular Formula C₅H₁₀O[1][2]

Molecular Weight 86.13 g/mol [1][3][4]

Density 0.853 g/cm³ at 25 °C[1][3]

Boiling Point 130-132 °C at 760 mmHg[1][3][5]

Refractive Index (n20/D) 1.433[1][3]

Solubility in Water 90 g/L at 20 °C[2]

Flash Point 36-42 °C (closed cup)[1][3][5]

Safety and Handling Information
Isoprenol is classified as a flammable liquid and can cause serious eye irritation. Proper safety

precautions are essential when handling this chemical. The Globally Harmonized System

(GHS) classifications and corresponding precautionary statements are outlined below.

Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Flammable

Liquid (Category

3)

🔥 Warning[1]

H226:

Flammable liquid

and vapour[1][6]

[7]

P210, P233,

P240, P241,

P242, P243,

P370+P378,

P403+P235,

P501[1][6][7][8]

Eye Irritation

(Category 2)
❗ Warning[1]

H319: Causes

serious eye

irritation[1][9]

P264, P280,

P305+P351+P33

8, P337+P313[1]

[7]

Synthesis and Applications
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Isoprenol is a versatile building block in organic synthesis, primarily produced through the Prins

reaction of isobutene and formaldehyde.

Industrial Synthesis
The principal industrial route to Isoprenol involves the reaction of isobutene (2-methylpropene)

with formaldehyde.[1][10] This reaction is a cornerstone of its large-scale production, which

was estimated to be between 6,000 and 13,000 tons in 2001.[1] The process can be visualized

as a two-step sequence involving an initial condensation followed by isomerization to produce

its more common isomer, prenol.

Industrial Synthesis of Isoprenol and Prenol
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Industrial synthesis pathway of Isoprenol and its isomerization to Prenol.

Key Applications
Isoprenol is a crucial precursor for a variety of valuable chemicals:
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Vitamins: It is an essential starting material in the industrial synthesis of Vitamin A and

Vitamin E.[1]

Aroma Compounds: Its derivatives are used to produce citral, a key component in many

fragrances.[1]

Agrochemicals: Isoprenol is utilized in the synthesis of certain pyrethroid pesticides.[1]

Polymers: It is a raw material for polycarboxylate ether (PCE) superplasticizers, which are

used as concrete admixtures.

Experimental Protocols
Accurate analysis of Isoprenol is critical for quality control and research. The following sections

detail standard experimental procedures for its characterization using Gas Chromatography-

Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile compounds like Isoprenol

in a mixture.

Methodology:

Sample Preparation:

Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

Dissolve and dilute to volume with a suitable solvent such as methanol or isopropanol.

Instrumentation:

Capillary Column: DB-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness) or an equivalent

non-polar column is recommended.

Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.
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GC Conditions:

Injector Temperature: 250 °C.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Hold: 5 minutes at 200 °C.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Detector Temperature: 280 °C.
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GC-MS Analysis Workflow for Isoprenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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